Cas no 120426-39-3 (benzyl 4-(2-iodoethyl)piperidine-1-carboxylate)
120426-39-3 structure
Product Name:benzyl 4-(2-iodoethyl)piperidine-1-carboxylate
CAS No:120426-39-3
MF:C15H20INO2
MW:373.229276657104
CID:2108536
PubChem ID:14600697
Update Time:2025-04-21
benzyl 4-(2-iodoethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 4-(2-iodoethyl)piperidine-1-carboxylate
- 120426-39-3
- DA-14469
- 2-(1-benzyloxycarbonyl-4-piperidyl)ethyl iodide
- H29310
- 2-(N-Benzyloxycarbonylpiperidin-4-yl)ethyl iodide
- SHXYSWRSCQKWOO-UHFFFAOYSA-N
- A1-31415
- SCHEMBL7369976
-
- Inchi: 1S/C15H20INO2/c16-9-6-13-7-10-17(11-8-13)15(18)19-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2
- InChI Key: SHXYSWRSCQKWOO-UHFFFAOYSA-N
- SMILES: ICCC1CCN(C(=O)OCC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 373.05388Da
- Monoisotopic Mass: 373.05388Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 29.5Ų
benzyl 4-(2-iodoethyl)piperidine-1-carboxylate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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